Cas no 1326071-90-2 (N-(1-cyano-1,2-dimethylpropyl)-2-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide
• CAS No: 1326071-90-2
• MF: C₁₆H₂₃N₃OS
• MW: 305.438322305679
• CID: 5667916
• PubChem ID: 51227372
• Update Time: 2025-07-22

N-(1-cyano-1,2-dimethylpropyl)-2-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1,2-dimethylpropyl)-2-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide
• Z106809770
• AKOS033018172
• 1326071-90-2
• EN300-26688274
• N-(2-cyano-3-methylbutan-2-yl)-2-(4-methyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide

• Inchi： 1S/C16H23N3OS/c1-11(2)16(4,10-17)18-15(20)9-19-7-5-14-13(12(19)3)6-8-21-14/h6,8,11-12H,5,7,9H2,1-4H3,(H,18,20)
• InChI Key： NJYQJORPMDOVNW-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCN(CC(NC(C#N)(C)C(C)C)=O)C2C

Computed Properties

• Exact Mass: 305.15618354g/mol
• Monoisotopic Mass: 305.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.4Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide

Comprehensive Analysis of N-(1-cyano-1,2-dimethylpropyl)-2-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide (CAS 1326071-90-2)

The compound N-(1-cyano-1,2-dimethylpropyl)-2-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide, identified by its CAS number 1326071-90-2, represents a significant advancement in the field of medicinal chemistry. This molecule, with its intricate structure featuring a thieno[3,2-c]pyridine core and a cyano-dimethylpropyl side chain, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its unique pharmacophore, which combines a heterocyclic scaffold with a polar cyano group, offering a balance of lipophilicity and hydrogen-bonding capacity.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and metabolic disorders. The thienopyridine moiety in CAS 1326071-90-2 is analogous to structures found in FDA-approved drugs, making it a promising candidate for further exploration. Computational studies suggest that this compound may exhibit kinase inhibitory activity, a hot topic in current pharmaceutical research due to the role of kinases in cellular signaling pathways. This aligns with trending searches such as "kinase inhibitors for cancer therapy" and "small-molecule drug design," reflecting widespread interest in precision medicine.

The synthesis of N-(1-cyano-1,2-dimethylpropyl)-2-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These methodologies are frequently searched by chemists seeking efficient synthetic routes for complex molecules. The presence of the cyano group not only enhances the compound's binding affinity but also improves its metabolic stability—a critical factor in drug development, as evidenced by popular queries like "improving drug half-life" and "metabolically stable compounds."

From a structural perspective, the 4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine system in this compound offers rigidity and planararity, which are advantageous for interacting with biological targets. This characteristic has sparked discussions in forums and publications about "scaffold hopping in drug discovery," a technique to optimize lead compounds. Additionally, the acetamide linker provides flexibility, enabling the molecule to adopt conformations suitable for binding pockets—a feature often highlighted in searches related to "molecular docking studies."

Ongoing research into CAS 1326071-90-2 also explores its potential as a central nervous system (CNS) agent. The compound's ability to cross the blood-brain barrier, inferred from its logP calculations, aligns with the growing focus on neurodegenerative diseases like Alzheimer's and Parkinson's. This connection to high-impact medical challenges ensures its relevance in both academic and industrial settings, resonating with search trends such as "CNS-penetrant molecules" and "neuroprotective small molecules."

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide exemplifies the intersection of innovative chemistry and therapeutic potential. Its structural complexity, combined with its applicability to pressing medical needs, positions it as a compound of significant interest. As the scientific community continues to investigate its properties, this molecule may well emerge as a cornerstone in the next generation of targeted therapies.